3-Methyl-N-((6-methylpyridin-3-yl)methyl)but-2-enamide
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Description
3-Methyl-N-((6-methylpyridin-3-yl)methyl)but-2-enamide is a synthetic amide derivative characterized by a but-2-enamide backbone substituted with a 3-methyl group and a (6-methylpyridin-3-yl)methyl moiety on the amide nitrogen. The compound’s structure features:
- But-2-enamide core: A four-carbon chain with a double bond at position 2 and a methyl group at position 3.
- Substituent: A pyridine ring substituted with a methyl group at position 6, connected via a methylene (-CH2-) group to the amide nitrogen.
The molecular formula is C12H15N2O, with a molecular weight of 203.26 g/mol.
Properties
Molecular Formula |
C12H16N2O |
|---|---|
Molecular Weight |
204.27 g/mol |
IUPAC Name |
3-methyl-N-[(6-methylpyridin-3-yl)methyl]but-2-enamide |
InChI |
InChI=1S/C12H16N2O/c1-9(2)6-12(15)14-8-11-5-4-10(3)13-7-11/h4-7H,8H2,1-3H3,(H,14,15) |
InChI Key |
QFPXCPLUNTVDGL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC=C(C=C1)CNC(=O)C=C(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methyl-N-((6-methylpyridin-3-yl)methyl)but-2-enamide typically involves the reaction of 3-methylbut-2-enamide with 6-methylpyridin-3-ylmethanamine. The reaction is carried out under controlled conditions, often involving the use of a catalyst to facilitate the formation of the desired product.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as purification and crystallization to ensure the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
3-Methyl-N-((6-methylpyridin-3-yl)methyl)but-2-enamide can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Reagents like halogens or alkylating agents can be used under appropriate conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.
Scientific Research Applications
3-Methyl-N-((6-methylpyridin-3-yl)methyl)but-2-enamide has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Methyl-N-((6-methylpyridin-3-yl)methyl)but-2-enamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways and targets can vary depending on the context of its use.
Comparison with Similar Compounds
Key Compound for Comparison: 3-Methyl-N-(prop-2-yn-1-yl)but-2-enamide (CAS 245342-58-9)
This structurally related compound shares the but-2-enamide backbone but differs in its substituent: a prop-2-yn-1-yl (propargyl) group replaces the pyridine-containing moiety. Key data from the provided evidence include:
Structural and Functional Implications
Substituent Effects
- Pyridine vs. The propargyl group’s alkyne functionality enables reactivity in click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition), making it valuable in synthetic applications .
Molecular Weight and Size
- The target compound’s higher molecular weight (203.26 g/mol vs. 137.18 g/mol ) suggests differences in pharmacokinetic properties, such as diffusion rates or membrane permeability, though experimental validation is needed.
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